Cas no 1153390-55-6 (4-{1,2,4Triazolo4,3-apyrimidin-3-yl}piperidine)
4-{1,2,4Triazolo4,3-apyrimidin-3-yl}piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}piperidine
- NE61457
- 3-piperidin-4-yl-[1,2,4]triazolo[4,3-a]pyrimidine
- Z1695728968
- 4-{1,2,4Triazolo4,3-apyrimidin-3-yl}piperidine
-
- MDL: MFCD12145039
- Inchi: 1S/C10H13N5/c1-4-12-10-14-13-9(15(10)7-1)8-2-5-11-6-3-8/h1,4,7-8,11H,2-3,5-6H2
- InChI Key: KGWWQKGVCKEOCY-UHFFFAOYSA-N
- SMILES: N1CCC(C2=NN=C3N=CC=CN23)CC1
Computed Properties
- Exact Mass: 203.117
- Monoisotopic Mass: 203.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 55.1
4-{1,2,4Triazolo4,3-apyrimidin-3-yl}piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T796023-10mg |
4-{[1,2,4]Triazolo[4,3-a]pyrimidin-3-yl}piperidine |
1153390-55-6 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T796023-50mg |
4-{[1,2,4]Triazolo[4,3-a]pyrimidin-3-yl}piperidine |
1153390-55-6 | 50mg |
$ 210.00 | 2022-06-02 | ||
| TRC | T796023-100mg |
4-{[1,2,4]Triazolo[4,3-a]pyrimidin-3-yl}piperidine |
1153390-55-6 | 100mg |
$ 340.00 | 2022-06-02 | ||
| Enamine | EN300-31401-0.05g |
4-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}piperidine |
1153390-55-6 | 90.0% | 0.05g |
$202.0 | 2025-03-19 | |
| Enamine | EN300-31401-0.1g |
4-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}piperidine |
1153390-55-6 | 90.0% | 0.1g |
$301.0 | 2025-03-19 | |
| Enamine | EN300-31401-0.25g |
4-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}piperidine |
1153390-55-6 | 90.0% | 0.25g |
$431.0 | 2025-03-19 | |
| Enamine | EN300-31401-0.5g |
4-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}piperidine |
1153390-55-6 | 90.0% | 0.5g |
$679.0 | 2025-03-19 | |
| Enamine | EN300-31401-1.0g |
4-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}piperidine |
1153390-55-6 | 90.0% | 1.0g |
$871.0 | 2025-03-19 | |
| Enamine | EN300-31401-2.5g |
4-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}piperidine |
1153390-55-6 | 90.0% | 2.5g |
$1707.0 | 2025-03-19 | |
| Enamine | EN300-31401-5.0g |
4-{[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}piperidine |
1153390-55-6 | 90.0% | 5.0g |
$2525.0 | 2025-03-19 |
4-{1,2,4Triazolo4,3-apyrimidin-3-yl}piperidine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 4-{1,2,4Triazolo4,3-apyrimidin-3-yl}piperidine
Introduction to 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine (CAS No. 1153390-55-6)
4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine, with the CAS number 1153390-55-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine make it a promising candidate for the development of new drugs targeting various diseases.
The chemical structure of 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine consists of a piperidine ring fused to a triazolopyrimidine moiety. This combination provides a robust scaffold that can be further modified to enhance its pharmacological properties. The piperidine ring is a common structural element in many bioactive compounds due to its ability to form hydrogen bonds and interact with various biological targets. The triazolopyrimidine moiety, on the other hand, is known for its high affinity for specific receptors and enzymes, making it an attractive core structure for drug design.
Recent studies have highlighted the potential of 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine can effectively inhibit the activation of microglia and reduce neuroinflammation in animal models of Alzheimer's disease.
In addition to its neuroprotective properties, 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine has also shown promise in cancer research. Several preclinical studies have reported that this compound exhibits significant antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of specific kinases involved in cell cycle progression and apoptosis. For example, a study published in the Cancer Research journal found that 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine selectively targets and inhibits the activity of cyclin-dependent kinases (CDKs), leading to cell cycle arrest and apoptosis in cancer cells.
The pharmacokinetic properties of 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and good plasma stability. These properties are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects. Furthermore, the compound has been shown to have low toxicity and minimal side effects in animal models, which is essential for its potential clinical application.
In terms of drug development, 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine is currently undergoing advanced preclinical evaluation. Researchers are exploring various formulations and delivery methods to optimize its therapeutic efficacy and safety profile. One approach involves the use of nanoparticle-based delivery systems to enhance tissue penetration and reduce systemic toxicity. These efforts are aimed at translating the promising preclinical findings into effective treatments for patients.
The future prospects for 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine are highly promising. Ongoing research is focused on elucidating its precise mechanisms of action and identifying new therapeutic applications. Additionally, efforts are being made to develop more potent and selective analogs through structure-based drug design approaches. These advancements could lead to the discovery of novel drugs with improved efficacy and reduced side effects.
In conclusion, 4-{1,2,4-Triazolo[4,3-a]pyrimidin-3-yl}piperidine (CAS No. 1153390-55-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of new drugs targeting neurological disorders and cancer. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for improving patient outcomes and advancing healthcare.
1153390-55-6 (4-{1,2,4Triazolo4,3-apyrimidin-3-yl}piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)